Cas no 1804689-39-1 (2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide)

• Product Name: 2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide
• CAS No: 1804689-39-1
• MF: C₈H₇F₆N₃O₃S
• MW: 339.214901208878
• CID: 4844843
• Update Time: 2025-05-19

2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C8H7F6N3O3S/c9-7(10,11)3-2-17-4(1-15)6(21(16,18)19)5(3)20-8(12,13)14/h2H,1,15H2,(H2,16,18,19)
• InChI Key： AAHBZKDKACAVIW-UHFFFAOYSA-N
• SMILES： S(C1C(CN)=NC=C(C(F)(F)F)C=1OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 459
• XLogP3: 0.4
• Topological Polar Surface Area: 117

Additional information on 2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide

Introduction to 2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide (CAS No. 1804689-39-1)

2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1804689-39-1, belongs to a class of pyridine derivatives that are widely studied for their pharmacological properties. The presence of multiple fluorinated substituents, along with an amine and a sulfonamide group, makes this molecule a promising candidate for further investigation in drug discovery and development.

The structural composition of 2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide is characterized by a pyridine core substituted with an amine group at the 2-position, a trifluoromethoxy group at the 4-position, and a trifluoromethyl group at the 5-position. Additionally, the 3-position of the pyridine ring is functionalized with a sulfonamide group. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

In recent years, there has been growing interest in fluorinated pyridine derivatives due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The fluorine atoms in 2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide contribute to these desirable properties by increasing the lipophilicity and reducing the polarity of the molecule. This can lead to better penetration across biological membranes and prolonged half-life in vivo.

One of the most compelling aspects of this compound is its potential as a pharmacophore in the development of new therapeutic agents. The sulfonamide moiety is particularly noteworthy, as it is a well-known pharmacological scaffold that has been successfully utilized in numerous drugs targeting various diseases. For instance, sulfonamides are widely used in antibiotics, anti-diabetic medications, and even anti-inflammatory agents. The combination of this scaffold with the fluorinated pyridine core in 2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide suggests that it may exhibit multiple biological activities simultaneously.

Recent studies have demonstrated that pyridine derivatives containing fluorinated groups can exhibit potent activity against a range of targets, including enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The amine group at the 2-position of 2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide provides a site for further functionalization, allowing for the attachment of additional pharmacophores or bioactive moieties. This flexibility makes it an attractive building block for structure-activity relationship (SAR) studies aimed at optimizing its biological profile.

The trifluoromethoxy group at the 4-position is another key feature that contributes to the compound's potential therapeutic value. This substituent has been shown to enhance binding affinity by improving hydrophobic interactions with biological targets. Additionally, it can influence metabolic stability by preventing rapid degradation by enzymatic processes. The trifluoromethyl group at the 5-position further enhances these effects by increasing lipophilicity and reducing ionization potential.

In vitro studies have begun to explore the biological activity of 2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide, with initial results suggesting promising interactions with several key targets. For example, preliminary data indicate that this compound may inhibit enzymes involved in cancer cell proliferation and survival. Furthermore, its sulfonamide moiety suggests potential activity against bacterial pathogens that have developed resistance to conventional antibiotics.

The synthesis of 2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide presents both challenges and opportunities for medicinal chemists. The presence of multiple fluorinated substituents requires precise control over reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules efficiently.

One particularly innovative approach involves the use of transition metal-catalyzed cross-coupling reactions, which can facilitate the introduction of fluorinated groups into aromatic rings under mild conditions. Additionally, flow chemistry has emerged as a powerful tool for synthesizing complex molecules on a larger scale while maintaining high purity and reproducibility.

The potential applications of 2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals, where similar fluorinated pyridines have shown promise as herbicides and pesticides. Furthermore, its ability to interact with biological targets suggests potential uses in diagnostic imaging and biomarker discovery.

As research continues to uncover new biological activities and synthetic strategies for fluorinated pyridines like 2-(Aminomethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-sulfonamide, its importance in drug discovery is likely to grow exponentially. The combination of its structural complexity and demonstrated potential makes it one of the most exciting compounds in modern medicinal chemistry.